Cas no 2060005-44-7 (5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one
• CAS No: 2060005-44-7
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD30498903
• CID: 5193042
• PubChem ID: 125452719
• Update Time: 2025-06-14

5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-cyclobutylpyridazin-3-one
• 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one

• MDL： MFCD30498903
• Inchi： 1S/C8H10ClN3O/c9-7-6(10)4-11-12(8(7)13)5-2-1-3-5/h4-5H,1-3,10H2
• InChI Key： KJBUTFXHLHSTDB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCC2)N=CC(N)=C1Cl

Additional information on 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one

Research Brief on 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one (CAS: 2060005-44-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridazinone derivatives as potential therapeutic agents. Among these, 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one (CAS: 2060005-44-7) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step synthetic routes involving cyclization and chlorination reactions, followed by selective amination. The compound's structural characterization has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and purity for further biological evaluation.

In terms of biological activity, preliminary studies suggest that this pyridazinone derivative exhibits inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Molecular docking simulations have revealed its potential to bind to the active sites of these enzymes, providing a rationale for its observed bioactivity. These findings position the compound as a candidate for further development as an anti-inflammatory agent, with ongoing studies exploring its efficacy in preclinical models.

Moreover, the pharmacokinetic properties of 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one are under investigation, with early data indicating moderate bioavailability and metabolic stability. Researchers are also exploring its potential in combination therapies, particularly in contexts where synergistic effects with existing drugs could enhance therapeutic outcomes. These efforts are supported by computational modeling and in vitro assays, which help predict its behavior in biological systems.

In conclusion, 5-amino-4-chloro-2-cyclobutyl-2,3-dihydropyridazin-3-one represents a promising scaffold for drug discovery, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on optimizing its pharmacological profile and advancing it through the drug development pipeline. This compound exemplifies the innovative approaches being pursued in the search for novel bioactive molecules in the chemical biology and medicinal chemistry fields.